Cas no 750607-42-2 (2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one)

• Product Name: 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one
• CAS No: 750607-42-2
• CID: 4658443
• PubChem ID: 2115214
• Update Time: 2025-06-14

2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-tert-butylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one
• 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one

Additional information on 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one

Research Brief on 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one (CAS: 750607-42-2)

In recent years, the compound 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one (CAS: 750607-42-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolidinone derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation, cancer, and metabolic disorders. The unique structural features of this compound, including the tert-butylphenyl and oxoethylidene moieties, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 750607-42-2. One notable area of research involves its role as an inhibitor of key enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity of 750607-42-2 to the COX-2 active site, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant finding comes from oncology research, where 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one has been investigated for its anti-proliferative effects on cancer cell lines. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induced apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and PARP cleavage. The researchers also observed a dose-dependent reduction in tumor growth in xenograft models, highlighting its potential as a chemotherapeutic agent. These findings are particularly relevant given the ongoing search for targeted therapies with fewer side effects.

In addition to its anti-inflammatory and anti-cancer properties, recent research has explored the metabolic effects of 750607-42-2. A 2023 preprint in ChemRxiv described its role as a modulator of PPARγ (peroxisome proliferator-activated receptor gamma), a nuclear receptor involved in glucose homeostasis and lipid metabolism. The study found that the compound exhibited selective PPARγ agonism, which could have implications for the treatment of type 2 diabetes and metabolic syndrome. However, further in vivo studies are needed to validate these findings and assess potential side effects.

Despite these promising results, challenges remain in the development of 2-2-(4-tert-butylphenyl)-2-oxoethylidene-1,3-thiazolidin-4-one as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, may offer solutions to some of these challenges. A 2023 review in Advanced Drug Delivery Reviews highlighted the potential of such approaches to enhance the therapeutic efficacy of thiazolidinone derivatives.

In conclusion, the compound 750607-42-2 represents a promising scaffold for drug development across multiple therapeutic areas. Its diverse biological activities, coupled with ongoing research into its mechanisms of action, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. As the field advances, this compound may pave the way for novel treatments addressing unmet medical needs in inflammation, oncology, and metabolic diseases.